Cas no 80398-28-3 (tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione)

tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione structure
80398-28-3 structure
Product Name:tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione
CAS No:80398-28-3
MF:C19H26O2
MW:286.408545970917
CID:1801101
PubChem ID:54565
Update Time:2025-04-21

tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione Chemical and Physical Properties

Names and Identifiers

    • tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione
    • 80398-28-3
    • DTXSID201001213
    • Benzo(cd)pyrenone
    • Inchi: 1S/C19H26O2/c20-14-8-12-5-1-3-10-7-11-4-2-6-13-9-15(21)18(14)19(16(10)12)17(11)13/h10-13,16-19H,1-9H2
    • InChI Key: BNONNXKQEAGEGI-UHFFFAOYSA-N
    • SMILES: O=C1CC2CCCC3CC4CCCC5CC(C1C(C45)C32)=O

Computed Properties

  • Exact Mass: 286.193280068g/mol
  • Monoisotopic Mass: 286.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 34.1Ų
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